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Compound of Interest

Compound Name: omega-Conotoxin gvia

CAS No.: 92078-76-7

Cat. No.: B1627275

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with ω-Conotoxin GVIA. This resource provides troubleshooting guides

and frequently asked questions (FAQs) to address common issues and interpret variable

results in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is ω-Conotoxin GVIA and how does it work?

A1: ω-Conotoxin GVIA is a peptide neurotoxin originally isolated from the venom of the marine

cone snail, Conus geographus. It is a highly selective and potent blocker of N-type (CaV2.2)

voltage-gated calcium channels.[1] Its primary mechanism of action is the physical occlusion of

the channel pore, which prevents the influx of calcium ions into the presynaptic terminal. This,

in turn, inhibits the release of neurotransmitters.[1]

Q2: My ω-Conotoxin GVIA solution appears to have lost activity. How should I properly store

and handle it?
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A2: Proper storage and handling are critical for maintaining the potency of ω-Conotoxin GVIA.

It is typically supplied as a lyophilized powder and should be stored at -20°C. Once

reconstituted, it is recommended to prepare single-use aliquots and store them at -20°C or

-80°C to avoid repeated freeze-thaw cycles, which can degrade the peptide. For reconstitution,

use high-purity water or a buffer recommended by the supplier. The addition of a carrier protein

like Bovine Serum Albumin (BSA) at a low concentration (e.g., 0.1%) to the working solution

can help prevent the peptide from adsorbing to plastic surfaces.

Q3: I'm observing incomplete or variable blockade of N-type calcium channel currents. What

are the potential causes?

A3: Several factors can contribute to incomplete or variable blockade by ω-Conotoxin GVIA:

Toxin Concentration and Purity: Ensure you are using the correct final concentration and that

the toxin has been properly stored and handled to maintain its activity. Verify the purity of

your toxin lot if possible.

Voltage Dependence of Binding: The binding of ω-Conotoxin GVIA to the N-type calcium

channel is voltage-dependent. The toxin binds more tightly to the inactivated state of the

channel.[2] Therefore, the holding potential of your cells during electrophysiological

recordings can significantly impact the degree of block. Depolarized holding potentials can

enhance the block, while hyperpolarized potentials can promote unbinding.[2]

Presence of Auxiliary Subunits: The subunit composition of the CaV2.2 channel can

influence toxin binding. The presence of different auxiliary subunits (α2δ and β) can alter the

affinity of the channel for ω-Conotoxin GVIA.[3]

Alternative Splicing of the α1B Subunit: Different splice variants of the pore-forming α1B

subunit of the CaV2.2 channel exist, and they may exhibit different sensitivities to ω-

Conotoxin GVIA.

Presence of Other Calcium Channel Subtypes: Your experimental system may express other

types of voltage-gated calcium channels that are insensitive to ω-Conotoxin GVIA. This can

result in a residual calcium current even at saturating concentrations of the toxin.

Irreversibility and Washout: The block by ω-Conotoxin GVIA is often described as irreversible

or very slowly reversible under typical experimental conditions. Incomplete washout between
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applications can lead to cumulative effects and variability.

Q4: Can ω-Conotoxin GVIA have off-target effects?

A4: While ω-Conotoxin GVIA is highly selective for N-type calcium channels, off-target effects,

though rare, should be considered, especially at high concentrations. It is always good practice

to use the lowest effective concentration and to include appropriate controls in your

experiments. In some preparations, at high concentrations, effects on other channels have

been reported.

Troubleshooting Guides
Electrophysiology Experiments
Issue: High variability in the percentage of current blocked between cells.

Possible Cause Troubleshooting Steps

Inconsistent Holding Potential

Strictly control and monitor the holding potential

for all recordings. Be aware that depolarized

potentials can increase block, while

hyperpolarized potentials can decrease it.[2]

Variable Expression of Channel Subunits

If using a heterologous expression system,

ensure consistent transfection efficiency and

subunit ratios. For primary neurons, be aware of

potential heterogeneity in channel subunit

expression.

Incomplete Toxin Application

Ensure complete and rapid perfusion of the

recording chamber with the toxin-containing

solution. Check your perfusion system for any

leaks or blockages.

Cell Health

Only record from healthy cells with stable

baseline currents and resting membrane

potentials. Poor cell health can lead to altered

channel function and toxin sensitivity.
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Issue: The block by ω-Conotoxin GVIA appears to be slowly reversible, contradicting its

reported irreversibility.

Possible Cause Troubleshooting Steps

Hyperpolarized Washout Potential

Washing out the toxin at a strongly

hyperpolarized membrane potential (e.g., -100

mV or more negative) can significantly

accelerate the unbinding of ω-Conotoxin GVIA.

[2]

Presence of a Reversibly Blocked Channel

Subtype

Some neuronal preparations may express N-

type channel isoforms that exhibit a more

reversible block by ω-Conotoxin GVIA.

Calcium Imaging Experiments
Issue: Unexpected or inconsistent changes in intracellular calcium levels after applying ω-

Conotoxin GVIA.
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Possible Cause Troubleshooting Steps

Off-target effects of other compounds

If co-applying other drugs, ensure they do not

have unintended effects on calcium signaling

pathways.

Cellular Calcium Homeostasis Mechanisms

Be aware of intracellular calcium stores and

other calcium channels (e.g., L-type, T-type) that

might contribute to the observed calcium signals

and are not blocked by ω-Conotoxin GVIA. Use

specific blockers for these channels as controls.

Phototoxicity or Dye Bleaching

Minimize exposure to excitation light to avoid

phototoxicity and photobleaching of the calcium

indicator, which can lead to artifacts.

Artifacts from Calcium Indicator Loading

Ensure proper loading of the calcium indicator

dye. Incomplete de-esterification of AM-ester

dyes can lead to compartmentalization and non-

cytosolic signals.

Neurotransmitter Release Assays
Issue: Incomplete inhibition of neurotransmitter release at saturating concentrations of ω-

Conotoxin GVIA.
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Possible Cause Troubleshooting Steps

Contribution of Other Calcium Channels to

Release

Neurotransmitter release at some synapses is

not solely dependent on N-type calcium

channels. P/Q-type, R-type, and even L-type

channels can also play a role. Use a cocktail of

selective blockers to dissect the contribution of

each channel type.

Spontaneous, Calcium-Independent Release

Some neurotransmitter release can occur

spontaneously and independently of calcium

influx. Ensure your assay can distinguish

between evoked and spontaneous release.

Incomplete Toxin Penetration in Tissue

Preparations

In brain slices or other tissue preparations,

ensure adequate time for the toxin to diffuse and

reach all relevant synapses.

Data Presentation
Summary of ω-Conotoxin GVIA Potency

Parameter Value
Cell
Type/Preparation

Reference

IC₅₀ (Block of N-type

current)
~1-10 nM

Various neuronal

preparations
[1]

Kᵢ (Binding affinity) ~1-10 pM Rat brain membranes [1]

Experimental Protocols
Detailed Methodology: Whole-Cell Patch-Clamp
Electrophysiology
This protocol outlines the measurement of N-type calcium channel currents in cultured neurons

or heterologous expression systems.

Cell Preparation: Culture cells expressing N-type calcium channels on glass coverslips.
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Solutions:

External Solution (in mM): 130 TEA-Cl, 10 BaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH

adjusted to 7.4 with TEA-OH).

Internal Solution (in mM): 120 Cs-aspartate, 10 EGTA, 5 MgCl₂, 10 HEPES, 4 Mg-ATP, 0.3

Na-GTP (pH adjusted to 7.2 with CsOH).

Recording:

Obtain a high-resistance (>1 GΩ) seal between the patch pipette and the cell membrane.

Rupture the membrane to achieve the whole-cell configuration.

Hold the cell at a potential of -80 mV.

Elicit calcium channel currents by applying depolarizing voltage steps (e.g., to +10 mV for

50 ms).

Toxin Application:

Record baseline currents.

Perfuse the recording chamber with the external solution containing ω-Conotoxin GVIA at

the desired concentration.

Allow sufficient time for the block to reach steady-state (typically a few minutes).

Record the inhibited currents using the same voltage protocol.

Data Analysis:

Measure the peak amplitude of the inward current before and after toxin application.

Calculate the percentage of current inhibition.

Detailed Methodology: Calcium Imaging
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This protocol describes the measurement of intracellular calcium changes in response to

depolarization.

Cell Preparation: Plate cells on glass-bottom dishes or coverslips.

Dye Loading:

Incubate cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a

physiological saline solution for 30-60 minutes at room temperature or 37°C.

Wash the cells to remove excess dye and allow for de-esterification.

Imaging:

Mount the dish/coverslip on an inverted fluorescence microscope equipped with a camera.

Excite the dye at the appropriate wavelength(s) and record the emission.

Depolarization and Toxin Application:

Record baseline fluorescence.

Stimulate the cells to induce depolarization and calcium influx (e.g., by applying a high

concentration of KCl or using electrical field stimulation).

Perfuse the cells with a solution containing ω-Conotoxin GVIA.

After incubation with the toxin, stimulate the cells again and record the fluorescence

response.

Data Analysis:

Quantify the change in fluorescence intensity or the ratio of fluorescence at different

excitation wavelengths (for ratiometric dyes like Fura-2).

Compare the amplitude of the calcium transient before and after toxin application to

determine the extent of inhibition.
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Detailed Methodology: Neurotransmitter Release Assay
This protocol outlines a method for measuring the release of a radiolabeled neurotransmitter

from brain slices.

Tissue Preparation: Prepare acute brain slices (e.g., hippocampus or cortex) from a rodent.

Loading with Radiolabeled Neurotransmitter:

Incubate the slices in a physiological buffer containing a tritiated neurotransmitter (e.g.,

[³H]-norepinephrine).

Perfusion and Stimulation:

Place the loaded slices in a perfusion chamber and continuously superfuse with buffer.

Collect fractions of the perfusate at regular intervals.

Stimulate neurotransmitter release by electrical field stimulation or by applying a high

concentration of KCl.

Toxin Application:

After establishing a stable baseline of evoked release, add ω-Conotoxin GVIA to the

perfusion buffer.

Continue to stimulate release and collect fractions in the presence of the toxin.

Quantification:

Measure the radioactivity in each collected fraction using a scintillation counter.

Calculate the amount of neurotransmitter released per stimulation period.

Compare the evoked release before and after toxin application to determine the

percentage of inhibition.

Mandatory Visualization
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Caption: Mechanism of ω-Conotoxin GVIA action.
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Caption: Experimental workflows.
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Caption: Troubleshooting flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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